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Compound of Interest

Compound Name:
Methyl ethyl ketone

semicarbazone

Cat. No.: B13754356 Get Quote

Methyl Ethyl Ketone Semicarbazone: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

methyl ethyl ketone semicarbazone (MEKSC). It includes a summary of its key

characteristics, detailed experimental protocols for its synthesis and characterization, and

visual representations of the underlying chemical processes. This document is intended to be a

valuable resource for professionals in research, science, and drug development who are

working with or interested in this compound.

Physical and Chemical Properties
Methyl ethyl ketone semicarbazone is the product of a condensation reaction between

methyl ethyl ketone (MEK) and semicarbazide. It is a solid at room temperature and exhibits

solubility in polar solvents.[1]

Quantitative Data
The following tables summarize the key physical and chemical properties of methyl ethyl
ketone semicarbazone and its parent ketone, methyl ethyl ketone.
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Table 1: Physical and Chemical Properties of Methyl Ethyl Ketone Semicarbazone

Property Value Reference(s)

IUPAC Name [(E)-butan-2-ylideneamino]urea [1]

CAS Number 624-46-4 [2][3]

Molecular Formula C₅H₁₁N₃O [2][3]

Molecular Weight 129.16 g/mol [1]

Melting Point 140 °C [2]

Boiling Point 239.23 °C (rough estimate) [3]

Appearance Solid [1]

Solubility
Soluble in polar solvents like

ethanol and water.
[1]

Table 2: Physical and Chemical Properties of Methyl Ethyl Ketone

Property Value Reference(s)

CAS Number 78-93-3 [4]

Molecular Formula C₄H₈O [4]

Molecular Weight 72.11 g/mol [4]

Melting Point -86 °C [5]

Boiling Point 80 °C [5]

Density 0.805 g/mL at 20 °C [4]

Solubility in Water 29 g/100 mL at 20 °C [5]

Appearance Colorless liquid [4]
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This section outlines the detailed methodologies for the synthesis and characterization of

methyl ethyl ketone semicarbazone.

Synthesis of Methyl Ethyl Ketone Semicarbazone
This protocol is based on the general procedure for the synthesis of semicarbazones from

ketones.[3]

Materials:

Semicarbazide hydrochloride

Anhydrous sodium acetate

Ethanol

Methyl ethyl ketone (2-butanone)

Round-bottom flask

Reflux condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Cold ethanol for washing

Vacuum oven

Procedure:

To a stirring suspension of semicarbazide hydrochloride (1.00 eq.) in ethanol, add anhydrous

sodium acetate (1.30 eq.).

Heat the resulting suspension to reflux and stir for 1 hour.

Filter the suspension while hot and transfer the filtrate to a new flask.
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Add methyl ethyl ketone (0.90 eq.) to the filtrate.

Heat the reaction mixture to reflux and stir for 2 hours.

Allow the reaction to cool to room temperature and let it stand overnight to facilitate

precipitation.

Filter the resulting suspension and wash the solid product with cold ethanol (3 x 50 mL).

Collect the solid and dry it under reduced pressure in a vacuum oven at 60 °C to yield the

final product.

Purification by Recrystallization
If further purification is necessary, the crude methyl ethyl ketone semicarbazone can be

recrystallized.[6]

Materials:

Crude methyl ethyl ketone semicarbazone

Ethanol

Water

Erlenmeyer flask

Hot plate

Ice bath

Filtration apparatus

Procedure:

Dissolve the crude semicarbazone derivative in a minimal amount of hot ethanol in an

Erlenmeyer flask.

Slowly add hot water to the solution until it becomes slightly turbid.
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If turbidity persists, add a small amount of hot ethanol until the solution becomes clear again.

Allow the solution to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by filtration and wash with a cold ethanol/water mixture.

Dry the crystals, and the success of the recrystallization can be verified by measuring the

melting point.[6]

Characterization
The synthesized methyl ethyl ketone semicarbazone can be characterized using various

spectroscopic techniques.

Infrared (IR) Spectroscopy: An FT-IR spectrum will reveal key functional groups. Expected

characteristic peaks include N-H stretching (urea) in the range of 3200-3400 cm⁻¹, C=O

stretching (amide) between 1660-1680 cm⁻¹, and C=N stretching (imine) from 1590-1610

cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

ethyl group (a quartet and a triplet), the methyl group attached to the imine carbon (a

singlet), and the N-H protons of the semicarbazide moiety (broad signals).

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of

the urea, the imine carbon, and the carbons of the methyl and ethyl groups. A reference to

a ¹³C NMR spectrum for this compound exists in the literature.[7]

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak. Common

fragmentation patterns for semicarbazones involve the initial loss of HNCO, NH₂CONH₂, or

NH₂CONH.[8] For ketones, major fragmentation occurs via cleavage of the C-C bonds

adjacent to the carbonyl group.[9]
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The following diagrams illustrate the key chemical processes involved with methyl ethyl
ketone semicarbazone.
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Caption: Synthesis of Methyl Ethyl Ketone Semicarbazone.
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Caption: Experimental Workflow for MEKSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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